Cas no 893098-01-6 (2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893098-01-6
• MF: C₂₃H₂₂N₂O₂S
• MW: 390.497984409332
• CID: 5801605
• Update Time: 2025-06-28

2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-3-carboxamide, 5,6-dihydro-N-methyl-2-[[4-(phenylmethyl)benzoyl]amino]-
• 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

• Inchi： 1S/C23H22N2O2S/c1-24-22(27)20-18-8-5-9-19(18)28-23(20)25-21(26)17-12-10-16(11-13-17)14-15-6-3-2-4-7-15/h2-4,6-7,10-13H,5,8-9,14H2,1H3,(H,24,27)(H,25,26)
• InChI Key： VLOHMHFGWMFVEB-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=C(CC3=CC=CC=C3)C=C1)S2

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 491.1±45.0 °C(Predicted)
• pka: 12.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide: A Promising Compound with Multifaceted Biological Activities

2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, identified by the CAS No. 893098-01-6, exhibits a combination of functional groups that may contribute to its diverse biological activities. The molecular framework of this compound is characterized by a cyclopentabthiophene core, which is a five-membered ring system with alternating sulfur and carbon atoms. This structural feature is crucial for its potential applications in drug development, particularly in the design of multitarget therapeutic agents.

Recent studies have highlighted the significance of the cyclopentabthiophene core in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with a similar cyclopentabthiophene scaffold showed enhanced antioxidant properties, suggesting that the structural flexibility of this ring system may be a key factor in its biological activity. The 2-(4-benzylbenzamido) substituent further enhances the compound's potential by introducing additional functionalities that may interact with specific biological targets.

The N-methyl group in the 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide molecule is another critical feature that contributes to its pharmacological profile. This group can influence the compound's solubility and membrane permeability, which are essential for drug delivery. A 2024 review in Drug Discovery Today emphasized the role of N-methyl substitutions in improving the bioavailability of small molecule drugs, particularly in targeting intracellular pathways. The presence of the N-methyl group may also enhance the compound's stability in biological environments, making it a candidate for long-acting therapeutic agents.

One of the most intriguing aspects of 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide is its potential as a multitarget inhibitor. Recent research has shown that compounds with a cyclopentabthiophene core can modulate multiple signaling pathways, including those involved in inflammation and cell proliferation. A 2023 study published in ACS Chemical Biology reported that similar compounds exhibited anti-inflammatory effects by inhibiting the NF-κB pathway, which is a key regulator of inflammatory responses. This suggests that the 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide may have therapeutic applications in treating inflammatory diseases.

Additionally, the 3-carboxamide functionality in the compound may play a role in its antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy found that carboxamide derivatives can disrupt bacterial cell membranes, leading to cell lysis. This finding is particularly relevant given the increasing prevalence of antibiotic-resistant strains. The 3-carboxamide group in 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide may contribute to its ability to interact with microbial targets, making it a promising candidate for the development of new antibiotics.

From a pharmacokinetic perspective, the 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide molecule is expected to have favorable properties. The presence of the benzyl group may enhance its lipophilicity, which is crucial for crossing cell membranes and reaching intracellular targets. A 2023 analysis in Pharmaceutical Research indicated that compounds with benzyl substitutions often exhibit improved drug penetration and targeting efficiency, which are essential for effective therapeutic outcomes.

Moreover, the 4H,5H,6H ring system in the 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide molecule may contribute to its stereochemical properties. Stereochemistry is a critical factor in drug design, as it can influence the compound's interaction with biological targets. A 2024 review in Organic & Biomolecular Chemistry highlighted the importance of stereochemistry in optimizing the selectivity and efficacy of small molecule drugs. The 4H,5H,6H configuration of this compound may enhance its ability to bind to specific receptors, thereby increasing its therapeutic potential.

Finally, the 2-(4-benzylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide molecule represents a promising candidate for the development of multitarget therapeutic agents. Its unique combination of functional groups, including the cyclopentabthiophene core, N-methyl group, 3-carboxamide functionality, and benzyl substituent, may enable it to modulate multiple biological pathways. This multifaceted approach could lead to the development of more effective treatments for complex diseases, such as neurodegenerative disorders and chronic inflammatory conditions.